5-Isopropylpyrimidin-4-amine
Overview
Description
5-Isopropylpyrimidin-4-amine is a chemical compound with the formula C7H11N3 and a molecular weight of 137.18 . It is used for research purposes and is not intended for food, drug, or household use .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including 5-Isopropylpyrimidin-4-amine, has been a topic of interest in recent research . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects, including anti-inflammatory properties . Various methods for the synthesis of pyrimidines have been described .Molecular Structure Analysis
The molecular structure of 5-Isopropylpyrimidin-4-amine can be analyzed using various techniques. These include structure search tools like ChemSpider , visualization tools like GSP4PDB , and model viewers like MolView .Chemical Reactions Analysis
The chemical reactions involving pyrimidine derivatives have been studied extensively . Pyrimidines are involved in a variety of reactions, and their reactivity can be attributed to the presence of nitrogen atoms in their structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like 5-Isopropylpyrimidin-4-amine are crucial for understanding its function as a biomaterial . These properties are naturally different for every material or combination of materials and relate primarily to the variable properties on the chemical level .Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, including 5-Isopropylpyrimidin-4-amine, are known to display a range of pharmacological effects including anti-inflammatory . They inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Antioxidant Applications
Pyrimidines also exhibit antioxidant effects . They can neutralize harmful free radicals in the body, thereby preventing oxidative stress and related diseases.
Antibacterial Applications
Pyrimidines have been found to possess antibacterial properties . They can inhibit the growth of bacteria, making them potentially useful in the treatment of bacterial infections.
Antiviral Applications
Pyrimidines, including 5-Isopropylpyrimidin-4-amine, can also exhibit antiviral effects . They can inhibit the replication of viruses, which could make them useful in antiviral therapies.
Antifungal Applications
The antifungal properties of pyrimidines have been documented . They can inhibit the growth of fungi, which could be beneficial in the treatment of fungal infections.
Antituberculosis Applications
Pyrimidines have shown potential in the treatment of tuberculosis . They can inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-propan-2-ylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-5(2)6-3-9-4-10-7(6)8/h3-5H,1-2H3,(H2,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEMXZZXNCQCJML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CN=CN=C1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropylpyrimidin-4-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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